Cas no 105774-35-4 (1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-)

• Product Name: 1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-
• CAS No: 105774-35-4
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• CID: 1160936
• Update Time: 2024-07-26

1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-

• Inchi： 1S/C12H12N4/c1-7-10-11(13)8-5-3-4-6-9(8)14-12(10)16(2)15-7/h3-6H,1-2H3,(H2,13,14)
• InChI Key： UGMCTGCAKHRACF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(N)=C2C(C)=NN(C)C=12

Computed Properties

• Exact Mass: 212.10636
• Monoisotopic Mass: 212.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 443.3±40.0 °C(Predicted)
• PSA: 56.73
• pka: 9.73±0.30(Predicted)